Cas no 59122-93-9 (Neoisoliquiritin)

• Product Name: Neoisoliquiritin
• CAS No: 59122-93-9
• MF: C₂₁H₂₂O₉
• MW: 418.393987178802
• CID: 1613728
• Update Time: 2025-05-26

Neoisoliquiritin Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-hydroxyphenyl)-1-[2-hydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-phenyl]prop-2-en-1-one
• 2-propen-<wbr>
• 3-Hydroxy<wbr>
• LogP
• neoisoliquiritin
• Neoisoliquiritine
• 3TQG647UAN
• Isoneoliquiritin
• isoliquiritigenin 4'-glucoside
• 2-Propen-1-one, 1-(4-(beta-D-glucopyranosyloxy)-2-hydroxyphenyl)-3-(4-hydroxyphenyl)-, (2E)-
• Q27258020
• 3-Hydroxy-4-[(2E)-3-(4-hydroxyphenyl)-2-propenoyl]phenyl hexopyranoside
• (E)-3-(4-hydroxyphenyl)-1-[2-hydroxy-4-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-en-1-one
• Neoisoliquiritin

• Inchi： 1S/C21H22O9/c22-10-17-18(26)19(27)20(28)21(30-17)29-13-6-7-14(16(25)9-13)15(24)8-3-11-1-4-12(23)5-2-11/h1-9,17-23,25-28H,10H2/b8-3+/t17-,18-,19+,20-,21-/m1/s1
• InChI Key： XQWFHGOIUZFQPJ-LXGDFETPSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(C(/C=C/C2C=CC(=CC=2)O)=O)=C(C=1)O

Computed Properties

• Exact Mass: 418.12636
• Monoisotopic Mass: 418.12638228 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 157
• Molecular Weight: 418.4

Experimental Properties

• Color/Form: Yellow powder
• PSA: 156.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides

Additional information on Neoisoliquiritin

Neoisoliquiritin (CAS No. 59122-93-9): A Comprehensive Overview of Its Applications and Recent Research Findings

Neoisoliquiritin, with the chemical abstracts service number (CAS No.) 59122-93-9, is a flavonoid glycoside that has garnered significant attention in the field of pharmaceuticals and natural products research due to its diverse biological activities and potential therapeutic applications. This compound, derived from the roots of Glycyrrhiza uralensis and other related species, belongs to the flavonolignan class of molecules, which are known for their structural complexity and biological significance.

The chemical structure of Neoisoliquiritin consists of a quercetin core glycosidically linked to a glucose moiety, forming a disaccharide unit. This unique structural feature contributes to its remarkable stability and bioavailability, making it an attractive candidate for further pharmacological investigation. The presence of multiple hydroxyl groups in its structure also enhances its reactivity, allowing it to participate in various biochemical pathways and interactions.

In recent years, Neoisoliquiritin has been extensively studied for its potential health benefits. One of the most notable areas of research has been its anti-inflammatory properties. Studies have demonstrated that Neoisoliquiritin can modulate inflammatory responses by inhibiting key pro-inflammatory cytokines such as tumor necrosis factor-α (TNF-α) and interleukin-6 (IL-6). These findings are particularly significant in the context of chronic inflammatory diseases, where effective anti-inflammatory agents are highly sought after.

Furthermore, Neoisoliquiritin has shown promising effects in the realm of cardiovascular health. Research indicates that this compound can help regulate blood pressure by relaxing vascular smooth muscles and improving endothelial function. Additionally, it has been found to possess antioxidant properties, which can help mitigate oxidative stress and protect against cellular damage caused by free radicals. These attributes make Neoisoliquiritin a compelling candidate for the development of novel therapeutics targeting cardiovascular diseases.

The anticancer potential of Neoisoliquiritin is another area that has attracted considerable interest. Preclinical studies have revealed that it can induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. Moreover, it has been shown to inhibit the proliferation of cancer cells by disrupting key signaling pathways such as the PI3K/Akt pathway. These mechanisms suggest that Neoisoliquiritin could be a valuable component in combination therapies for cancer treatment.

In addition to its biological activities, Neoisoliquiritin has also been explored for its neuroprotective effects. Emerging research suggests that it can protect against neurodegenerative diseases such as Alzheimer's and Parkinson's by reducing oxidative stress and inflammation in neural tissues. Furthermore, studies have indicated that Neoisoliquiritin may enhance cognitive function by improving synaptic plasticity and memory retention. These findings open up new avenues for the development of neuroprotective agents based on natural compounds.

The antimicrobial properties of Neoisoliquiritin have not been overlooked either. Research has shown that it can exhibit inhibitory effects against a range of bacterial and fungal pathogens. This makes it a potential candidate for developing novel antimicrobial agents, particularly in the context of increasing antibiotic resistance worldwide. The ability of Neoisoliquiritin to disrupt microbial cell membranes and interfere with essential metabolic pathways contributes to its antimicrobial efficacy.

The pharmacokinetic profile of Neoisoliquiritin is another critical aspect that has been studied extensively. Research indicates that it exhibits good oral bioavailability and can be efficiently absorbed into the bloodstream after administration. Additionally, it distributes widely throughout various tissues, suggesting its potential for systemic action. The metabolic stability of Neoisoliquiritin, influenced by its glycosidic structure, further enhances its suitability for therapeutic applications.

In conclusion, Neoisoliquiritin (CAS No. 59122-93-9) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its anti-inflammatory, cardiovascular protective, anticancer, neuroprotective, and antimicrobial properties make it an attractive candidate for further research and development in the pharmaceutical industry. As our understanding of its mechanisms of action continues to grow, so too does the promise of harnessing this natural product for human health benefits.